Cas no 2172505-63-2 (3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-difluoropropanoic acid)

• Product Name: 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-difluoropropanoic acid
• CAS No: 2172505-63-2
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 5891345
• PubChem ID: 165746380
• Update Time: 2025-05-23

3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-difluoropropanoic acid
• EN300-1508578
• 2172505-63-2
• 3-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2,2-difluoropropanoic acid

• Inchi： 1S/C25H28F2N2O5/c26-25(27,23(31)32)16-29-22(30)13-3-1-2-8-14-28-24(33)34-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,21H,1-3,8,13-16H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： FTWVBQKJGUCVBA-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(CCCCCCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-difluoropropanoic acid

Introduction to 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-difluoropropanoic acid (CAS No. 2172505-63-2)

3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-difluoropropanoic acid, identified by its CAS number 2172505-63-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid-derived heptanamido moiety, and a 2,2-difluoropropanoic acid side chain. The unique combination of these structural features makes it a promising candidate for various applications, particularly in drug design and development.

The Fmoc group is a widely used protecting group in peptide synthesis, known for its stability under mild conditions and ease of removal. In the context of 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-difluoropropanoic acid, the Fmoc moiety is likely employed to protect the amino functionality during synthetic processes, ensuring selective reactivity and preventing unwanted side reactions. This protection-deprotection strategy is fundamental in constructing complex polypeptides and peptidomimetics, which are increasingly recognized for their therapeutic potential.

The heptanamido backbone in this compound suggests a structural similarity to natural amino acids, which are the building blocks of proteins. Such structural mimicry is often exploited in drug design to enhance binding affinity and bioavailability. The presence of the 2,2-difluoropropanoic acid side chain introduces additional electronic and steric properties that can influence the compound's interactions with biological targets. Fluorine atoms are known to modulate metabolic stability and binding affinity, making them valuable in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of complex molecules like 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-difluoropropanoic acid with greater accuracy. These tools allow for the exploration of potential pharmacophores and the optimization of molecular properties before experimental synthesis. For instance, studies have shown that fluorinated derivatives can exhibit enhanced potency and selectivity when interacting with biological receptors. This has spurred interest in developing novel fluorinated compounds for therapeutic applications.

In the realm of drug discovery, 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-difluoropropanoic acid may serve as a key intermediate in the synthesis of more complex molecules. Its structural features could be leveraged to develop inhibitors or modulators targeting specific enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The fluorenylmethoxycarbonyl group provides a versatile handle for further functionalization, allowing chemists to tailor the compound's properties for specific biological activities.

The heptanamido moiety also suggests potential applications in peptidomimetic chemistry. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming limitations such as poor oral bioavailability or susceptibility to enzymatic degradation. By incorporating non-natural amino acids or modifications like fluorine atoms, researchers can enhance the stability and efficacy of these molecules. For example, studies have demonstrated that fluorinated peptidomimetics exhibit improved pharmacokinetic profiles compared to their unmodified counterparts.

The 2,2-difluoropropanoic acid side chain adds another layer of complexity to this compound. Fluorine atoms are known to influence both electronic distribution and steric hindrance within a molecule. In 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-difluoropropanoic acid, these effects could be harnessed to optimize interactions with biological targets. For instance, fluorine substitution can increase binding affinity by modulating hydrogen bonding networks or hydrophobic interactions. Additionally, fluorine atoms can enhance metabolic stability by resisting nucleophilic attack from enzymes.

Recent research has highlighted the importance of fluorinated compounds in oncology research. Fluorine-containing molecules have shown promise as both diagnostic agents and therapeutics due to their ability to enhance imaging contrast and improve drug delivery systems. For example, fluorodeoxyglucose (FDG) is widely used in positron emission tomography (PET) scans for cancer detection. Similarly, fluorinated kinase inhibitors have demonstrated high efficacy in clinical trials for treating various cancers. The structural motifs present in 3-7-((9H-fluoren)-9 -yl)methoxycarbonyl}a m i n o )h e p t an am i d o - 2 , 2 -d if luoro p rop an o i c ac i d could be adapted for similar applications.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key considerations include selecting appropriate protecting groups, managing reaction conditions to prevent side products, and employing efficient purification techniques such as chromatography or recrystallization. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater precision and efficiency than ever before.

In conclusion,3 - 7 -(( ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l ) a m i n o ) h e p t an am i d o - 2 , 2 -d if luoro p rop an o i c ac i d (CAS No .2172505 -63 - 2 ) is a structurally intricate compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it suitable for various applications , including drug development , peptidomimetic design , and fluorinated medicinal chemistry . As research continues to uncover new therapeutic targets and synthetic strategies , compounds like this one will undoubtedly play a crucial role in advancing medical science .